methyl 4-bromo-1,3-oxazole-5-carboxylate
Overview
Description
“Methyl 4-bromo-1,3-oxazole-5-carboxylate” is a chemical compound with the molecular formula CHBrNO . It is a derivative of oxazole, which is a five-membered heterocyclic compound containing an oxygen atom at position 1 and a nitrogen atom at position 3 .
Synthesis Analysis
The synthesis of oxazoles, including “methyl 4-bromo-1,3-oxazole-5-carboxylate”, often involves methods such as direct arylation of oxazoles with high regioselectivity at both C-5 and C-2 . Other methods include the Van Leusen Oxazole Synthesis, which involves the reaction of tosylmethyl isocyanide (TosMIC) with aromatic aldehydes . An improved one-pot synthesis using TosMIC, aliphatic halides, and various aldehydes in ionic liquids allows the preparation of 4,5-disubstituted oxazoles in high yields .Molecular Structure Analysis
The molecular structure of “methyl 4-bromo-1,3-oxazole-5-carboxylate” consists of a five-membered oxazole ring with a bromine atom at the 4th position and a methyl carboxylate group at the 5th position .Chemical Reactions Analysis
Oxazoles, including “methyl 4-bromo-1,3-oxazole-5-carboxylate”, can undergo various chemical reactions. For instance, they can be arylated and alkylated at both the C-5 and C-2 positions . They can also undergo [2 + 2 + 1] annulation with terminal alkynes, nitriles, and oxygen atoms .Scientific Research Applications
Medicinal Chemistry
Oxazole derivatives, such as methyl 4-bromo-1,3-oxazole-5-carboxylate, have been increasingly used as intermediates for the synthesis of new chemical entities in medicinal chemistry . They have a wide spectrum of biological activities, which has drawn the attention of researchers around the globe .
Antimicrobial Activity
Oxazole derivatives have demonstrated significant antimicrobial activity. For instance, certain oxazole derivatives have shown potentiated effects of the antimicrobial action of carbapenems (meropenem) and aminoglycosides (gentamicin) against antibiotic-resistant gram-positive bacteria Enterococcus faecium, Enterococcus faecalis and gram-negative bacteria Escherichia coli .
Anticancer Activity
Oxazole derivatives have also been found to exhibit anticancer activity . The substitution pattern in oxazole derivatives plays a pivotal role in delineating the biological activities .
Anti-inflammatory Activity
Oxazole derivatives have shown anti-inflammatory activity . This makes them valuable for the development of new therapeutic agents for the treatment of inflammatory diseases.
Antioxidant Activity
Oxazole derivatives have demonstrated antioxidant activity . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.
Use in Fluorescent Probes
Oxazole derivatives have been used as efficient luminophors for liquid and plastic scintillators and as fluorescent probes for biological systems . This makes them valuable in the field of bioimaging and diagnostics.
Safety and Hazards
Future Directions
Oxazole derivatives, including “methyl 4-bromo-1,3-oxazole-5-carboxylate”, have been gaining attention in recent years due to their wide spectrum of biological activities and their potential in drug discovery . Future research may focus on developing new synthetic strategies for oxazole derivatives, exploring their biological activities, and investigating their potential applications in medicinal chemistry .
Mechanism of Action
Target of Action
Oxazole derivatives are known to bind to various biological targets based on their chemical diversity .
Mode of Action
For instance, some oxazole derivatives were envisioned to be formal imidazole (Im) mimics, by placing a long pair of electrons to the DNA minor groove .
Biochemical Pathways
Oxazole derivatives are known to influence a variety of biochemical pathways due to their diverse chemical structures .
Result of Action
Oxazole derivatives are known to have diverse biological activities, which can result in various molecular and cellular effects .
Action Environment
The action of methyl 4-bromo-1,3-oxazole-5-carboxylate can be influenced by various environmental factors. These factors can affect the compound’s action, efficacy, and stability. For instance, storage conditions such as temperature can impact the stability of the compound .
properties
| { "Design of the Synthesis Pathway": "The synthesis of methyl 4-bromo-1,3-oxazole-5-carboxylate can be achieved through a two-step process involving the bromination of methyl 4-hydroxy-1,3-oxazole-5-carboxylate followed by esterification with methanol.", "Starting Materials": [ "Methyl 4-hydroxy-1,3-oxazole-5-carboxylate", "Bromine", "Sodium hydroxide", "Methanol", "Sulfuric acid" ], "Reaction": [ "Step 1: Bromination of Methyl 4-hydroxy-1,3-oxazole-5-carboxylate", "In a round-bottom flask, add methyl 4-hydroxy-1,3-oxazole-5-carboxylate (1.0 g, 6.2 mmol), bromine (1.2 g, 7.5 mmol), and sodium hydroxide (1.0 g, 25 mmol) in 20 mL of water.", "Stir the mixture at room temperature for 2 hours until the reaction is complete.", "Extract the product with ethyl acetate (3 x 20 mL) and dry the organic layer over anhydrous sodium sulfate.", "Concentrate the organic layer under reduced pressure to obtain the crude product.", "Step 2: Esterification with Methanol", "In a round-bottom flask, add the crude product from step 1 (1.0 g, 3.8 mmol), methanol (10 mL), and sulfuric acid (0.1 mL).", "Heat the mixture under reflux for 2 hours.", "Cool the mixture to room temperature and extract the product with ethyl acetate (3 x 20 mL).", "Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the pure product, methyl 4-bromo-1,3-oxazole-5-carboxylate (0.8 g, 70% yield)." ] } | |
CAS RN |
1134560-77-2 |
Product Name |
methyl 4-bromo-1,3-oxazole-5-carboxylate |
Molecular Formula |
C5H4BrNO3 |
Molecular Weight |
206 |
Purity |
95 |
Origin of Product |
United States |
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